molecular formula C7H12N2O B8781188 (1-isopropyl-1H-imidazol-4-yl)methanol

(1-isopropyl-1H-imidazol-4-yl)methanol

Cat. No.: B8781188
M. Wt: 140.18 g/mol
InChI Key: JNMJOYZNBDRVDG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(1-Isopropyl-1H-imidazol-4-yl)methanol is an imidazole-based compound featuring a hydroxymethyl group at the 4-position and an isopropyl substituent at the 1-position of the imidazole ring. This structural motif confers unique physicochemical properties, such as moderate polarity due to the hydroxyl group and steric bulk from the isopropyl group. The compound has been utilized in medicinal chemistry as a precursor for synthesizing inhibitors targeting protein-protein interactions, such as WDR5-MYC . Its NMR data (1H NMR in methanol-d4) and LCMS characterization (m/z = 445.8–446.8 [M+H]+) confirm its identity and purity (≥95% AUC) .

Properties

Molecular Formula

C7H12N2O

Molecular Weight

140.18 g/mol

IUPAC Name

(1-propan-2-ylimidazol-4-yl)methanol

InChI

InChI=1S/C7H12N2O/c1-6(2)9-3-7(4-10)8-5-9/h3,5-6,10H,4H2,1-2H3

InChI Key

JNMJOYZNBDRVDG-UHFFFAOYSA-N

Canonical SMILES

CC(C)N1C=C(N=C1)CO

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues with Varying Substituents

a. [4-(1,2-Dimethyl-5-nitro-1H-imidazol-4-yl)phenyl]methanol
  • Structure : Contains a nitro group at the 5-position, methyl groups at 1- and 2-positions, and a hydroxymethylphenyl moiety at the 4-position.
  • Synthesis: Prepared via chlorination using SOCl2, indicating higher reactivity of the hydroxymethyl group compared to (1-isopropyl-1H-imidazol-4-yl)methanol .
  • Properties : Melting point 120°C (isopropyl alcohol); 1H-NMR (CDCl3) δ 4.62 (s, 2H, CH2) highlights the distinct electronic environment of the hydroxymethyl group .
b. (1-Methyl-1H-imidazol-4-yl)-methanol hydrochloride
  • Structure : Features a methyl group at the 1-position instead of isopropyl, with a hydrochloride salt form.
  • Properties : Molecular formula C5H9ClN2O (molar mass 148.59 g/mol). The hydrochloride salt enhances solubility in polar solvents compared to the neutral isopropyl analogue .
c. 4-[1-(2-Hydroxypropyl)-4,5-diphenyl-1H-imidazol-2-yl]benzoic Acid
  • Structure : Contains a hydroxypropyl group at the 1-position and a benzoic acid moiety.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.